Cas no 851803-50-4 (2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851803-50-4
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6527393
• Update Time: 2025-10-29

2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• (2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-nitrophenyl)methanone
• Methanone, [4,5-dihydro-2-[[(3-methylphenyl)methyl]thio]-1H-imidazol-1-yl](2-nitrophenyl)-

• Inchi： 1S/C18H17N3O3S/c1-13-5-4-6-14(11-13)12-25-18-19-9-10-20(18)17(22)15-7-2-3-8-16(15)21(23)24/h2-8,11H,9-10,12H2,1H3
• InChI Key： DVEBZHRQDNQPCI-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC(C)=C2)=NCC1)(C1=CC=CC=C1[N+]([O-])=O)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 535.2±60.0 °C(Predicted)
• pka: 0.80±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole

Introduction to 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851803-50-4)

2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 851803-50-4, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their role in various biological processes and medicinal applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential utility. The presence of a 2-nitrobenzoyl moiety at the C1 position of the imidazole ring suggests possible interactions with biological targets, while the (3-methylphenyl)methylsulfanyl group at the C2 position introduces a lipophilic character, enhancing its solubility and membrane permeability. These structural elements make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in imidazole derivatives due to their diverse pharmacological properties. Imidazole-based compounds have been explored for their antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The specific combination of functional groups in 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole positions it as a potential lead compound for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The nitro group in the 2-nitrobenzoyl moiety can undergo reduction to form an amine, which may facilitate further chemical modifications or biological interactions. Additionally, the sulfur atom in the (3-methylphenyl)methylsulfanyl group can engage in hydrogen bonding or metal coordination, further expanding its utility in medicinal chemistry.

The synthesis of 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the imidazole ring, followed by functionalization at the C1 and C2 positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the desired substituents with high precision.

The pharmacological evaluation of this compound has been a focus of recent research efforts. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, its ability to interact with specific protein targets could make it effective in modulating inflammatory responses or inhibiting tumor growth. These findings highlight the need for more comprehensive studies to elucidate its mechanism of action and therapeutic potential.

In addition to its pharmacological properties, 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole also offers advantages from a chemical synthesis perspective. The presence of multiple reactive sites allows for diverse derivatization strategies, enabling chemists to tailor its properties for specific applications. This flexibility makes it an attractive scaffold for generating libraries of compounds for high-throughput screening.

The use of computational methods has further enhanced the study of this compound. Molecular modeling techniques can predict how it interacts with biological targets at the atomic level, providing insights into its binding affinity and specificity. These predictions can guide experimental design and help optimize its pharmacological properties.

The regulatory landscape for new pharmaceutical compounds also plays a crucial role in determining their development trajectory. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for ensuring the safety and efficacy of drugs derived from imidazole derivatives like 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole.

In conclusion, 2-{(3-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole represents a promising avenue for pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, pharmacological evaluation, and regulatory considerations all contribute to its significance in modern drug discovery efforts.